Cas no 25616-82-4 (Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (Z)- (8CI))

Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (Z)- (8CI) structure
25616-82-4 structure
Product Name:Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (Z)- (8CI)
CAS No:25616-82-4
MF:C20H25ClN2O2S2
MW:425.007701635361
CID:265551
PubChem ID:6445242
Update Time:2025-04-19

Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (Z)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (Z)- (8CI)
    • (9Z)-9-[3-(dimethylamino)propylidene]-N,N-dimethylthioxanthene-2-sulfonamide,hydrochloride
    • Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(dimethylamino)propylidene)-, hydrochloride, (Z)-
    • cis-N,N-Dimethyl-9-(3-(dimethylamino)propylidene)thioxanthene-2-sulfonamide hydrochloride
    • 25616-82-4
    • DTXSID60180291
    • Inchi: 1S/C20H24N2O2S2.ClH/c1-21(2)13-7-9-16-17-8-5-6-10-19(17)25-20-12-11-15(14-18(16)20)26(23,24)22(3)4;/h5-6,8-12,14H,7,13H2,1-4H3;1H/b16-9-;
    • InChI Key: ORNIKDGQXMSJPY-LFMIJCLESA-N
    • SMILES: Cl.S(C1C=CC2=C(C=1)/C(=C\CCN(C)C)/C1C=CC=CC=1S2)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 424.10485
  • Monoisotopic Mass: 424.104597
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 610
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.3

Experimental Properties

  • Boiling Point: 528.2°Cat760mmHg
  • Flash Point: 273.2°C
  • PSA: 40.62
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